1,3-dimethyl-N'-(4-methylbenzylidene)-4-nitro-1H-pyrazole-5-carbohydrazide
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Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to "1,3-dimethyl-N'-(4-methylbenzylidene)-4-nitro-1H-pyrazole-5-carbohydrazide" typically involves condensation reactions between appropriate hydrazides and aldehydes or ketones. These processes are characterized by their specificity, yielding products with defined configurations, as demonstrated in the synthesis of similar compounds. For example, (E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide was synthesized and characterized using FT-IR, NMR, and single-crystal X-ray diffraction, highlighting the importance of these techniques in confirming product identity and configuration (Karrouchi et al., 2021).
Molecular Structure Analysis
The molecular structure of such compounds is often elucidated through spectroscopic methods and single-crystal X-ray diffraction. These analyses confirm the geometric configuration of the molecules, provide insights into their electronic structures, and help in understanding their reactivity and stability. For instance, detailed theoretical and experimental structure determination was conducted for similar compounds, demonstrating the role of different functional groups and their effects on the molecular properties (Günay et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving pyrazole derivatives can include nucleophilic attacks, cycloadditions, and transformations under various conditions, reflecting their reactive versatility. The electrophilic and nucleophilic sites on these molecules can be identified through mapped MEP surfaces, guiding potential chemical modifications (Karrouchi et al., 2021).
properties
IUPAC Name |
2,5-dimethyl-N-[(E)-(4-methylphenyl)methylideneamino]-4-nitropyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N5O3/c1-9-4-6-11(7-5-9)8-15-16-14(20)13-12(19(21)22)10(2)17-18(13)3/h4-8H,1-3H3,(H,16,20)/b15-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAHQUAYNYVKKIN-OVCLIPMQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=NNC(=O)C2=C(C(=NN2C)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=N/NC(=O)C2=C(C(=NN2C)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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